2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide

Specification

• Molecular Formula: C20H19BrN4O2
• Molecular Weight: 427.3 g/mol
• IUPAC Name: 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(furan-2-yl)ethyl]acetamide
• Standard InChI: InChI=1S/C20H19BrN4O2/c1-12-17(11-19(26)22-8-7-15-4-3-9-27-15)13(2)25-20(23-12)16-6-5-14(21)10-18(16)24-25/h3-6,9-10H,7-8,11H2,1-2H3,(H,22,26)
• Standard InChI Key: MHMZJLPOHFJINJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NCCC4=CC=CO4

Introduction

The compound 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide is a heterocyclic organic molecule characterized by its complex structure and potential applications in medicinal chemistry. It belongs to the class of acetamide derivatives, which are widely studied for their pharmacological properties. This article provides an in-depth analysis of its molecular characteristics, synthesis, and potential biological activities.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The general strategy includes:

• Formation of the pyrimidine-indazole core: This step involves cyclization reactions using brominated precursors.

• Introduction of the acetamide group: Acetamide derivatives are introduced using acylation techniques.

• Attachment of the furanyl ethyl group: This is achieved through nucleophilic substitution or condensation reactions.

These steps require precise control over reaction conditions (e.g., temperature, solvents, catalysts) to ensure high yield and purity.

Biological Activity

Acetamide derivatives like this compound are of significant interest in drug discovery due to their ability to interact with enzymes and receptors. While specific biological data for this compound is limited, similar structures have demonstrated:

• Antimicrobial Activity: Effective against bacterial and fungal pathogens.

• Antiproliferative Effects: Potential use in cancer therapy by inhibiting cell growth.

• Enzyme Inhibition: Targeting enzymes such as kinases or proteases involved in disease pathways.

Further studies, including molecular docking and in vitro assays, are necessary to confirm these activities for this specific compound.

Applications in Medicinal Chemistry

This compound's structural features make it a promising candidate for:

• Drug Development: Its heterocyclic framework is common in pharmaceuticals targeting cancer, infections, and inflammation.

• Chemical Biology Research: Useful as a probe to study biological mechanisms due to its potential binding properties.

• Synthetic Intermediates: The molecule can serve as a precursor for synthesizing more complex derivatives.